Difluorocarbene as a C–F source for the construction of fluorinated benzothiazoles†
Organic Chemistry Frontiers Pub Date: 2023-11-13 DOI: 10.1039/D3QO01422C
Abstract
Difluorocarbene has served as a versatile intermediate for the incorporation of fluorinated groups into organic molecules. Extensive studies have shown that difluorocarbene can act as a CF2 source and a nonfluorinated C1 source. However, the use of difluorocarbene as a C–F source remains a challenging task. Herein we disclose that difluorocarbene can function as a C–F source for the cyclization of 2-aminobenzenethiols, allowing for the construction of fluorinated benzothiazoles, which may provide new possibilities for drug developments due to the magic effects of the fluorine element and the pharmacological properties of benzothiazoles.
Recommended Literature
- [1] Deoxygenative arylation of secondary amides by merging iridium catalysis with electrochemical radical cross-coupling†
- [2] The synthesis and crystallographic structures of novel bora-oxazino-oxazolidine derivatives of resorcarene†
- [3] Contents list
- [4] Engineering plasmonic semiconductors for enhanced photocatalysis
- [5] An all-female graduate student organization participating in chemistry outreach: a case study characterizing leadership in the community of practice
- [6] Broadband graphene-based photoacoustic microscopy with high sensitivity†
- [7] Back matter
- [8] Identifying the optimal anticancer targets from the landscape of a cancer–immunity interaction network†
- [9] One-step synthesis of trimetallic Pt–Pd–Ru nanodendrites as highly active electrocatalysts†
- [10] Impact of helical organization on the photovoltaic properties of oligothiophene supramolecular polymers†
Journal Name：Organic Chemistry Frontiers
Research Products
-
CAS no.: 134807-28-6
